Cas no 6509-19-9 (9H-Purin-6-amine hemisulfate dihydrate)

• Product Name: 9H-Purin-6-amine hemisulfate dihydrate
• CAS No: 6509-19-9
• Molecular Formula: C₁₀H₁₆N₁₀O₆S
• Molecular Weight: 404.3624
• MDL: MFCD00213655
• CID: 961516
• PubChem ID: 87561838

9H-Purin-6-amine hemisulfate dihydrate Properties

Names and Identifiers

• ADENINE SULFATE
• Adenine Sulfate Dihydrate
• 7H-purin-6-amine,sulfuric acid,dihydrate
• 9H-Purin-6-amine hemisulfate dihydrate
• ADENINE SULFATE DEHYDRATE
• 6-Aminopurine Sulfate Dihydrate
• Adenine Hemisulfate Dihydrate
• 2C5H5N5.2H2O.H2SO4
• 5118AF
• sulfuric acid bis(vitamin B4) dihydrate
• AK163006
• AX8294819
• ST24045886
• Sulfuric acid--7H-purin-6-amine--water (1/2/2)

• MDL： MFCD00213655
• InChIKey： MKPCNMXYTMQZBE-UHFFFAOYSA-N
• Inchi： 1S/2C5H5N5.H2O4S.2H2O/c2*6-4-3-5(9-1-7-3)10-2-8-4;1-5(2,3)4;;/h2*1-2H,(H3,6,7,8,9,10);(H2,1,2,3,4);2*1H2
• SMILES： S(=O)(=O)(O[H])O[H].O([H])[H].O([H])[H].N1([H])C([H])=NC2C1=C(N([H])[H])N=C([H])N=2.N1([H])C([H])=NC2C1=C(N([H])[H])N=C([H])N=2

Computed Properties

• Exact Mass: 233.02200
• Hydrogen Bond Donor Count: 8
• Hydrogen Bond Acceptor Count: 14
• Rotatable Bond Count: 0
• Monoisotopic Mass: 404.097
• Heavy Atom Count: 27
• Complexity: 209
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 5
• Topological Polar Surface Area: 246

Experimental Properties

• LogP: 0.94430
• PSA: 163.46000
• Merck: 152

Related Categories

• Solvents and Organic Chemicals Organic Compounds Acids/Esters
• Catalysts and Inorganic Chemicals Inorganic Compounds Salt